6-Chloro-2-methylpyridine-3-carbonyl chloride

• IUPAC Name: 6-chloro-2-methylpyridine-3-carbonyl chloride
• InChI: InChI=1S/C7H5Cl2NO/c1-4-5(7(9)11)2-3-6(8)10-4/h2-3H,1H3
• InChI Key: GOEBQWNZXWEQIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)Cl)C(=O)Cl
• Molecular Formula: C7H5Cl2NO
• DSSTOX Substance ID: DTXSID20568470
• Molecular Weight: 190.02 g/mol
• CAS RN: 62366-52-3

Description

6-Chloro-2-methylpyridine-3-carbonyl chloride is a chemical compound with the molecular formula C₇H₅Cl₂NO . It is also known as 2-Chloro-6-methylisonicotinoyl chloride . The compound belongs to the class of halogenated heterocycles and has a molecular weight of approximately 190.03 g/mol .

Molecular Structure Analysis

The molecular structure of 6-Chloro-2-methylpyridine-3-carbonyl chloride consists of a pyridine ring with a chlorine atom at the 6-position and a carbonyl chloride group at the 3-position . The compound’s empirical formula is C₇H₅Cl₂NO . Refer to the SMILES notation: Cc1cc(Cl)cc(C(Cl)=O)n1 .

Physical And Chemical Properties Analysis

• Refractive Index (n₂₀/D) : Approximately 1.5555 .
• Boiling Point : 80-85°C at 3-4 mmHg .
• Density : 1.361 g/mL at 25°C .

Scientific Research Applications

Synthesis and Material Development

Chlorinated pyridine derivatives serve as key intermediates in the synthesis of complex organic molecules. For example, studies on the preparation methods of chlorinated pyridines have reviewed various chlorinating agents, showcasing the compound's versatility in synthesizing specific derivatives through different chemical reactions (Zhao Bao, 2003). This demonstrates the potential of 6-Chloro-2-methylpyridine-3-carbonyl chloride in facilitating the production of numerous organic compounds, highlighting its significance in pharmaceutical and agricultural chemical manufacturing.

Photocatalysis and Environmental Applications

Research on the degradation of chlorpyrifos, a pesticide, into 3,5,6-trichloro-2-pyridinol and its further degradation under photolytic conditions, provides insight into the environmental applications of chlorinated pyridines. The study found significant mineralization rates under specific conditions, suggesting that similar compounds could be used in environmental remediation and the study of pollutant degradation mechanisms (Romina Žabar et al., 2016). Such applications are critical in addressing the persistence of synthetic chemicals in the environment and developing more sustainable chemical processes.

Catalysis and Chemical Transformations

The catalytic activities of metal complexes involving chlorinated pyridines have been explored, indicating the potential of 6-Chloro-2-methylpyridine-3-carbonyl chloride in catalysis. For instance, carbonylrhodium complexes of pyridine ligands have shown promising results in the carbonylation of methanol, a reaction of significant industrial importance (N. Kumari et al., 2002). This suggests that 6-Chloro-2-methylpyridine-3-carbonyl chloride could be used to develop new catalytic systems for efficient chemical transformations, contributing to advancements in green chemistry and sustainable industrial processes.

Safety and Hazards

• Storage Class Code : 8A (Combustible, corrosive hazardous materials) .